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Comparative Performance of Nitrogen Sources

The table below summarizes the experimental data from a 2018 study conducted on Celebration

bermudagrass in Florida. The data, pooled across application rates of 1 and 2 lbs N/1000 ft², compares the

longevity of turfgrass response, the overall quality (Area Under the Curve - AUC), and the relative cost-

effectiveness of ten nitrogen sources against urea [1].

Nitrogen Source Type
Annual
Response
(Days)

AUC
(Quality-
Days)

Cost per lb N vs. Urea

Urea Soluble 122-245 202-456 1.0x (Baseline)

Ammonium
Sulfate

Soluble 122-245 253-456 Information Missing

Duration CR Polymer-coated
Slow-release

122-245 259-348 Information Missing

Polymer-coated
Urea

Polymer-coated
Slow-release

122-245 202-348 Information Missing
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Nitrogen Source Type
Annual
Response
(Days)

AUC
(Quality-
Days)

Cost per lb N vs. Urea

Sulfur-coated
Urea

Slow-release 122-245 202-456 ~1.0x (Least expensive
among slow-release)

Methylene Urea Reacted Slow-
release

122-245 202-324 Information Missing

Urea
Formaldehyde

Reacted Slow-
release

122-245 202-309 Information Missing

Natural Organic
(1)

Organic Slow-
release

122-245 202-456 ~4.6x (Jay) / ~6.0x (Ft.
Lauderdale)

Natural Organic
(2)

Organic Slow-
release

122-245 202-456 ~4.6x (Jay) / ~6.0x (Ft.
Lauderdale)

Key Findings from the Data [1]:

Response Longevity vs. Magnitude: While the number of days of acceptable turf quality (≥6) was

statistically similar for all nitrogen sources, the Area Under the Curve (AUC), which combines both
the duration and intensity of greenness, showed significant differences. This suggests AUC is a more

sensitive metric for agronomic value.
Cost-Effectiveness: The study concluded that the cost per pound of nitrogen remained a valid

assessment method. When factoring in turfgrass response, more expensive slow-release sources did
not become more cost-effective than soluble sources like urea and ammonium sulfate in terms of

providing longer or greener turf.
Value of Slow-Release: The primary agronomic value of slow-release nitrogen sources lies in

reducing environmental risk and the potential for turfgrass burn, rather than in prolonging the
visual response [1].

Experimental Methodology Overview

The data in the table above was generated through a rigorous field trial. The following diagram outlines the

key steps of the experimental workflow.
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Turfgrass Nitrogen Response Study Workflow
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Treatment Application
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Dollars per day of response
Dollars per AUC
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Key Protocol Details [1]:

Experimental Design: A split-plot in a randomized complete block design with four replications.
Nitrogen sources were applied to main plots, and nitrogen rates (1 or 2 lbs N/1000 ft²) were applied to

sub-plots.
Treatment Application: Treatments were applied every four months in line with best management

practices. After application, plots were irrigated with 0.25 inches of water.
Turfgrass Quality Assessment: Turf quality was rated weekly on a scale of 1 to 9. A rating of 6 or

higher was considered acceptable.
Response Metrics:
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Response Longevity: The total number of days per year that turf quality remained at or above

6.
Area Under the Curve (AUC): A calculated metric that integrates both the length and

magnitude (intensity of greenness) of the turf's response to nitrogen.

A Guide for Researcher Decision-Making

For researchers and product development professionals, the data indicates that the choice of nitrogen source

should be guided by specific project goals rather than a one-size-fits-all approach.

For Maximizing Visual Impact Cost-Effectively: Soluble nitrogen sources like urea and
ammonium sulfate provided a length and magnitude of response equivalent to, and sometimes

greater than, slow-release sources. If the primary research goal is to achieve rapid greening at the
lowest cost per unit of nitrogen, these are difficult to surpass [1].

For Studying Environmental Mitigation or Longevity Claims: Slow-release sources, particularly
polymer-coated and sulfur-coated ureas, remain critical subjects for research focused on reducing

nitrate leaching, volatile loss, or fertilizer burn. Their value proposition is rooted in these
environmental and safety benefits, which were not directly quantified in the cost-response analysis of

this particular study [1].
For Protocol Design: Future experiments should consider using AUC as a primary metric, as it was

more effective than response days alone at discriminating between the agronomic performance of
different nitrogen sources [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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